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Compound of Interest

Compound Name: 2-Amino-N-isopropylacetamide

Cat. No.: B117494

Disclaimer: Despite a comprehensive search of scientific literature and chemical databases,
there is a significant lack of in-depth technical information available for 2-Amino-N-
isopropylacetamide. The information presented in this guide is based on data from chemical
suppliers and publicly accessible databases. No peer-reviewed scientific studies detailing its
synthesis, biological activity, or experimental protocols were found. Therefore, the core
requirements for a detailed technical whitepaper, including extensive quantitative data,
experimental protocols, and signaling pathways, cannot be fully met.

Chemical Identity and Properties

2-Amino-N-isopropylacetamide, with the CAS number 67863-05-2, is a chemical compound
also known by its synonyms, which include n-isopropylglycinamide, 2-amino-N-
(methylethyl)acetamide, and N-propan-2-ylglycinamide.[1] It is primarily available as a research
chemical.

Physicochemical Properties

A summary of the key physicochemical properties for 2-Amino-N-isopropylacetamide and its
hydrochloride salt are presented in Table 1. This data is compiled from various chemical
supplier databases.
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Property Value Reference
CAS Number 67863-05-2 [1]
Molecular Formula CsH12N20 [1][2]
Molecular Weight 116.16 g/mol [1]

n-isopropylglycinamide; 2-
amino-N-

Alternate Names . [1]
(methylethyl)acetamide; N-

propan-2-ylglycinamide

>95% (as offered by some

Purity suppliers) U
CAS Number (HCI Salt) 614718-86-4 [3][4]
Molecular Formula (HCI Salt) CsH12N20 - HCI [4]
Molecular Weight (HCI Salt) 152.63 g/mol [4]

Structural Information

The basic structure of 2-Amino-N-isopropylacetamide consists of an acetamide backbone
with an amino group at the alpha-carbon and an isopropyl group attached to the amide
nitrogen.

Synthesis and Manufacturing

Detailed, peer-reviewed experimental protocols for the synthesis of 2-Amino-N-
isopropylacetamide are not available in the public domain. However, a general synthetic
approach for a related compound, N-isopropylacetamide, involves the reaction of an amine
with an acetylating agent.

General Synthetic Workflow for a Related Amide

A plausible, though unverified, synthetic route for 2-Amino-N-isopropylacetamide could be
conceptualized as a multi-step process. A generalized workflow for the synthesis of a related
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amide is presented below. Note: This is a hypothetical workflow and has not been
experimentally validated for the target compound.
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Amide Coupling [

:
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Final Broduct
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Caption: Hypothetical synthesis workflow for 2-Amino-N-isopropylacetamide.

Biological Activity and Applications

There is a significant lack of published research on the biological activity, mechanism of action,
or potential therapeutic applications of 2-Amino-N-isopropylacetamide. One supplier of the
hydrochloride salt of this compound notes its potential use in Peptide Nucleic Acid (PNA)
research, though no specific studies are cited.[5] PNAs are synthetic analogs of nucleic acids
with a peptide-like backbone, which are used in various research and diagnostic applications.

Without experimental data, any discussion of signaling pathways or mechanisms of action
would be purely speculative.
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Experimental Protocols

As no scientific literature detailing experiments with 2-Amino-N-isopropylacetamide has been
identified, this guide cannot provide any experimental protocols.

Safety and Handling

For detailed safety and handling information, it is essential to consult the Safety Data Sheet
(SDS) provided by the supplier. General precautionary statements for the hydrochloride salt of
this compound include avoiding breathing dust/fume/gas/mist/vapors/spray and washing hands
thoroughly after handling.[6] Standard laboratory safety practices, including the use of personal
protective equipment, are recommended.

Conclusion

2-Amino-N-isopropylacetamide (CAS 67863-05-2) is a commercially available research
chemical. However, there is a notable absence of in-depth technical and scientific information
in the public domain. Key data regarding its synthesis, biological effects, and experimental use
are not available in peer-reviewed literature. This severely limits a comprehensive
understanding of the compound beyond its basic chemical identity. Further research would be
required to elucidate its properties and potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-depth Technical Guide: 2-Amino-N-
isopropylacetamide (CAS 67863-05-2)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b117494#2-amino-n-isopropylacetamide-cas-number-
67863-05-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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